6-phenyl-2-{[2-(1-piperidinyl)ethyl]thio}nicotinonitrile

• IUPAC Name: 6-phenyl-2-(2-piperidin-1-ylethylsulfanyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H21N3S/c20-15-17-9-10-18(16-7-3-1-4-8-16)21-19(17)23-14-13-22-11-5-2-6-12-22/h1,3-4,7-10H,2,5-6,11-14H2
• InChI Key: RZVXJCXBDFJZAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCSC2=C(C=CC(=N2)C3=CC=CC=C3)C#N
• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol

Description

6-phenyl-2-{[2-(1-piperidinyl)ethyl]thio}nicotinonitrile, commonly known as PETN, is a chemical compound that has gained significant attention in scientific research due to its unique chemical and physiological properties. PETN is a nitric oxide donor and has been shown to have potential applications in various fields such as cardiovascular disease, cancer, and neurological disorders.

Mechanism of Action

PETN works by releasing nitric oxide, which causes vasodilation and improves blood flow. Nitric oxide also has anti-inflammatory properties and can protect against oxidative stress, making it a potential treatment for various diseases.
Biochemical and Physiological Effects:
PETN has been shown to have various biochemical and physiological effects, including improving endothelial function, reducing oxidative stress, and increasing the expression of antioxidant enzymes. PETN has also been shown to improve exercise tolerance and reduce symptoms of angina.

Advantages and Limitations for Lab Experiments

PETN has several advantages for use in lab experiments, including its ability to release nitric oxide, its stability, and its low toxicity. However, PETN also has limitations, including its short half-life and potential for oxidation.

Future Directions

There are several potential future directions for PETN research, including its use in the treatment of neurological disorders such as Alzheimer's disease, its potential as an anti-cancer agent, and its use in combination with other drugs to improve their efficacy. Additionally, further research is needed to fully understand the mechanisms of action of PETN and its potential applications in various fields.

Synthesis Methods

PETN can be synthesized using a multi-step process that involves the reaction of 2-chloronicotinonitrile with piperidine and subsequent reaction with 2-(phenylthio)ethanamine. The final product is purified using column chromatography to obtain pure PETN.

Scientific Research Applications

PETN has been studied extensively in scientific research due to its potential applications in various fields. One of the primary applications of PETN is in the treatment of cardiovascular disease. PETN has been shown to improve blood flow and reduce blood pressure, making it a potential treatment for hypertension and angina.